Cas no 817209-49-7 (Cinnoline, 3,7-dichloro-)

Cinnoline, 3,7-dichloro- structure
Cinnoline, 3,7-dichloro- structure
Product Name:Cinnoline, 3,7-dichloro-
CAS No:817209-49-7
MF:C8H4Cl2N2
MW:199.036759376526
CID:1804309
PubChem ID:13391908
Update Time:2025-04-21

Cinnoline, 3,7-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Cinnoline, 3,7-dichloro-
    • 3,7-Dichlorocinnoline
    • DTXSID701314827
    • SCHEMBL10963624
    • 817209-49-7
    • Inchi: 1S/C8H4Cl2N2/c9-6-2-1-5-3-8(10)12-11-7(5)4-6/h1-4H
    • InChI Key: IOUQZWNQOBBHGC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C=C(N=NC=2C=1)Cl

Computed Properties

  • Exact Mass: 197.9751535g/mol
  • Monoisotopic Mass: 197.9751535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.8Ų
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